Cas no 1021266-53-4 (N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzamide)

• Product Name: N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzamide
• CAS No: 1021266-53-4
• MF: C₂₀H₁₈ClN₃O₂
• MW: 367.828823566437
• CID: 5983307
• PubChem ID: 25881809
• Update Time: 2025-09-28

N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzamide
• N-[3-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]propyl]benzamide
• F5147-0392
• AKOS024500231
• 1021266-53-4
• N-(3-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)propyl)benzamide

• Inchi： 1S/C20H18ClN3O2/c21-17-9-7-15(8-10-17)18-11-12-19(25)24(23-18)14-4-13-22-20(26)16-5-2-1-3-6-16/h1-3,5-12H,4,13-14H2,(H,22,26)
• InChI Key： NESLJYMXLUOMCV-UHFFFAOYSA-N
• SMILES： C(NCCCN1N=C(C2=CC=C(Cl)C=C2)C=CC1=O)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 367.1087545g/mol
• Monoisotopic Mass: 367.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzamide

Chemical Compound CAS No. 1021266-53-4: N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzamide

N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzamide is a highly specialized chemical compound with the CAS registry number 1021266-53-4. This compound belongs to the class of heterocyclic aromatic compounds, specifically featuring a pyridazine ring system. The molecule is characterized by its complex structure, which includes a benzamide group attached to a propyl chain that is further connected to a dihydropyridazine moiety substituted with a 4-chlorophenyl group. This unique combination of functional groups and structural features makes it an intriguing subject for both academic and industrial research.

The synthesis of N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzamide involves a series of carefully designed organic reactions. Researchers have employed methodologies such as nucleophilic aromatic substitution, coupling reactions, and oxidation processes to construct the dihydropyridazine core. The incorporation of the 4-chlorophenyl group introduces steric and electronic effects that influence the compound's reactivity and stability. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly routes to synthesize this compound, aligning with current trends in sustainable chemical manufacturing.

One of the most notable aspects of this compound is its potential pharmacological activity. Studies have shown that N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzamide exhibits significant bioactivity in various biological assays. For instance, it has demonstrated potent inhibitory effects on key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Additionally, its ability to modulate receptor activity suggests potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Recent research has also explored the photophysical properties of this compound. The presence of the dihydropyridazine ring endows the molecule with unique fluorescence characteristics, which could be harnessed for applications in bioimaging and sensors. By modifying the substituents on the aromatic rings, scientists have been able to tune the emission wavelength and quantum yield, further expanding its utility in these fields.

The structural complexity of N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzamide also makes it an excellent platform for further functionalization. Researchers are actively investigating its use as a building block for constructing larger molecular frameworks with enhanced functionality. For example, incorporating additional heterocyclic units or bioactive motifs could lead to novel materials with unprecedented properties.

In terms of industrial applications, this compound has shown promise in the development of advanced materials such as high-performance polymers and organic semiconductors. Its ability to form stable π-conjugated systems makes it an attractive candidate for use in electronic devices like organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Ongoing studies aim to optimize its electronic properties through rational design strategies.

From an environmental standpoint, understanding the fate and transport of N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-y